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Introduction
Carbamazepine (CBZ) is a widely used anti-epileptic and mood-stabilizing drug that is

frequently detected in municipal wastewater due to its high consumption and persistence

through conventional wastewater treatment processes.[1][2] Its major human metabolite,

10,11-dihydro-10,11-dihydroxycarbamazepine (often referred to as CBZ-DiOH or a related

dihydrocarbamazepine metabolite), is also of significant environmental concern.[3][4] The

presence of these compounds in the aquatic environment highlights the need for robust and

sensitive analytical methods to accurately quantify their concentrations in complex matrices like

wastewater. This application note provides a detailed protocol for the quantitation of 10,11-
dihydrocarbamazepine and related metabolites in wastewater using solid-phase extraction

(SPE) followed by liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Quantitative Data Summary
The following table summarizes the concentrations of carbamazepine and its metabolite,

10,11-dihydro-10,11-dihydroxycarbamazepine, found in wastewater samples from a sewage

treatment plant (STP).
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Analyte Sample Type
Concentration Range
(ng/L)

Carbamazepine (CBZ) STP Influent ~350 - 450

STP Effluent ~300 - 400

10,11-dihydro-10,11-

dihydroxycarbamazepine
STP Influent ~900 - 1100

STP Effluent ~850 - 1050

Data compiled from studies on the analysis of carbamazepine and its metabolites in aqueous

samples.[3][4][5] Notably, 10,11-dihydro-10,11-dihydroxycarbamazepine has been detected at

concentrations approximately three times higher than the parent drug, carbamazepine, in

aqueous samples.[3][4][5]

Experimental Protocols
A highly selective and sensitive analytical method using solid-phase extraction (SPE) and liquid

chromatography-tandem mass spectrometry (LC-MS/MS) is detailed below for the detection

and quantification of 10,11-dihydrocarbamazepine and other carbamazepine metabolites in

wastewater.[6]

Sample Preparation: Solid-Phase Extraction (SPE)
This protocol is based on methods optimized for the extraction of carbamazepine and its

metabolites from aqueous samples.[3][5][7][8]

SPE Cartridge Selection: Oasis HLB (Hydrophilic-Lipophilic Balanced) cartridges are

recommended due to their superior extraction efficiencies for the target analytes.[3][5][7]

Sample Volume: Use a 500 mL wastewater sample.[7]

Internal Standard: Add an appropriate internal standard, such as a deuterated analog of the

analyte (e.g., carbamazepine-d2), to the sample before extraction to correct for matrix effects

and variations in instrument response.[6]

Cartridge Conditioning:
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Wash the Oasis HLB cartridge with two column volumes of methanol.

Equilibrate the cartridge with two column volumes of HPLC-grade water.[7]

Sample Loading:

Load the wastewater sample onto the conditioned cartridge at a controlled flow rate of

approximately 0.6 mL/min.[7]

Washing:

After loading, wash the cartridge with 2 mL of HPLC-grade water to remove interfering

substances.[7]

Elution:

Elute the retained analytes with 0.5 mL of methanol followed by 0.5 mL of ethyl acetate.[7]

Reconstitution:

Evaporate the eluate to dryness under a gentle stream of nitrogen.

Reconstitute the residue in a suitable volume of the initial mobile phase for LC-MS/MS

analysis.

Analytical Method: Liquid Chromatography-Tandem
Mass Spectrometry (LC-MS/MS)
This method is designed for the sensitive and selective quantification of the target analytes.[3]

[4][5]

Liquid Chromatography (LC) System: An Alliance 2695 liquid chromatograph or equivalent.

[9]

Mass Spectrometer: A Quattro LC tandem quadrupole mass spectrometer with a Z-Spray

electrospray ionization source or equivalent.[9]
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Chromatographic Column: A Genesis C18 column (150 mm × 2.1 mm i.d., 3 µm) or a similar

reversed-phase column.[3]

Mobile Phase:

Mobile Phase A: Acetonitrile/methanol (2:3, v/v).[5]

Mobile Phase B: 10 mM ammonium acetate with 0.1% formic acid (pH 4.0).[5]

Gradient Elution:

Start with 45% Mobile Phase A and hold for 6 minutes.

Increase linearly to 100% Mobile Phase A within 1 minute and hold for 2 minutes.

Return to the initial 45% Mobile Phase A in 2 minutes and equilibrate for the next injection.

[5]

Flow Rate: 0.2 mL/min.[5]

Injection Volume: 20 µL.[5]

Mass Spectrometry Conditions:

Ionization Mode: Positive Electrospray Ionization (ESI+).

Capillary Voltage: 3.5 kV.[3]

Source Temperature: 100 °C.[3]

Desolvation Temperature: 350 °C.[3]

Nebulizing and Drying Gas: Nitrogen at flow rates of 70 L/h and 450 L/h, respectively.[3]

Detection: Multiple Reaction Monitoring (MRM) is used for quantification. The specific

precursor and product ion transitions for each analyte need to be optimized. For 10,11-

dihydro-10,11-dihydroxycarbamazepine, a characteristic transition is m/z 271 → 253.[5]
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Caption: Experimental workflow for the quantitation of 10,11-dihydrocarbamazepine in

wastewater.
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Caption: Logical relationship of carbamazepine metabolism and its detection in wastewater.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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